L82-G17

• Molecular Formula: C11H9ClN4O2
• Molecular Weight: 264.67 g/mol
• InChI: InChI=1S/C11H9ClN4O2/c12-10-9(6-14-16-11(10)18)15-13-5-7-2-1-3-8(17)4-7/h1-6,17H,(H2,15,16,18)/b13-5+
• InChIKey: PYYWVUBALUMAIY-WLRTZDKTSA-N

L82-G17: Selective DNA Ligase I Inhibitor Overview

L82-G17 (4-chloro-5-(2-((3-hydroxyphenyl)methylidene)hydrazin-1-yl)-2,3-dihydropyridazin-3-one) is a pyridazine-based small molecule that acts as a selective, uncompetitive inhibitor of human DNA ligase I (LigI), specifically blocking the phosphodiester-bond–formation step of the ligation reaction [1]. It belongs to a series of structure-guided inhibitors originally derived from virtual screening campaigns against the DNA-binding domain of LigI [2]. Unlike earlier generation probes such as L82, L67, or L189, L82-G17 was optimized through structure–activity relationship (SAR) studies to improve both biochemical potency and selectivity for LigI over the functionally redundant paralogs DNA ligase III (LigIII) and DNA ligase IV (LigIV) [1].

Selective DNA ligase I inhibition for LigI-specific pathway studies

Pure uncompetitive mechanism targeting step-3 phosphodiester bond formation

SAR-optimized pyridazine probe with defined pharmacophore selectivity

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source
• [2] Chen X, Zhong S, Zhu X, Dziejman M, Gao J, Ellenberger T, Tomkinson AE. Rational design of human DNA ligase inhibitors that target cellular DNA replication and repair. Cancer Res. 2008 May 1;68(9):3169-77. doi:10.1158/0008-5472.CAN-07-6636. PMID:18451142. View Source

L82-G17: Key Differentiation from Other LigI Inhibitors

DNA ligase inhibitors with superficially similar LigI activity (e.g., L82, L67, L189) differ fundamentally in mechanism, selectivity profile, and cellular consequence [1]. L82 exhibits mixed competitive/uncompetitive behavior, whereas L67 and L189 are competitive inhibitors with respect to nicked DNA and inhibit multiple ligases [2]. These mechanistic distinctions translate into divergent cellular pharmacodynamics: L82 is cytostatic, but L67 and L189 are cytotoxic and synergize with DNA-damaging agents in qualitatively different ways [2]. Substituting L82 for L82-G17 therefore introduces mechanistic ambiguity and confounds target-deconvolution experiments, because L82 lacks the same level of LigI selectivity and step-3 specificity that define the L82-G17 probe molecule [1].

Mechanism mismatch with earlier inhibitors

L82 exhibits mixed competitive/uncompetitive kinetics; may confound step-specific mechanistic studies and alter cellular pharmacodynamics.

LigI selectivity profile differs

L67 and L189 inhibit multiple ligases; pan-ligase activity may not replicate LigI-selective target engagement.

Cellular consequence divergence

Cytostatic vs. cytotoxic profiles may shift assay interpretation; L82-G17 enables LigI-dependent endpoint review not achieved with broader inhibitors.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source
• [2] Chen X, Zhong S, Zhu X, Dziejman M, Gao J, Ellenberger T, Tomkinson AE. Rational design of human DNA ligase inhibitors that target cellular DNA replication and repair. Cancer Res. 2008 May 1;68(9):3169-77. doi:10.1158/0008-5472.CAN-07-6636. PMID:18451142. View Source

L82-G17: Head-to-Head Evidence

LigI-Selective Target Engagement vs. L82

L82-G17 increases retention of LigI, but not LigIII, on nicked DNA-coated beads in a cell-free assay, demonstrating improved selectivity over L82, which retains a broader target profile [1]. This selectivity is critical for experiments where residual LigIII activity could compensate for LigI inhibition.

LigI vs LigIII Retention

Head-to-head

L82-G17 retains LigI only; L82 retains both LigI & LigIII on nicked DNA beads.

Supports LigI-selective target-engagement studies

Cell-free bead assay; 20 µM inhibitor

Evidence Dimension	Target retention on nicked DNA beads (LigI vs LigIII selectivity)
Target Compound Data	L82-G17: Retains LigI; does NOT retain LigIII on nicked DNA beads [1]
Comparator Or Baseline	L82: Retains both LigI and, to some extent, LigIII [1]
Quantified Difference	Qualitative binary difference: LigIII retention absent for L82-G17, present for L82 [1]
Conditions	Cell-free assay; nicked DNA-coated beads; purified human LigI and LigIII; inhibitor concentration 20 µM [1]

Why This Matters

This selectivity eliminates background LigIII compensation, making L82-G17 the preferred probe when dissecting LigI-specific functions in DNA replication and repair.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source

Uncompetitive vs. Mixed Inhibition Mechanism

Kinetic analysis demonstrates that L82-G17 is a pure uncompetitive inhibitor of the third step of DNA ligation (phosphodiester bond formation), stabilizing the LigI–DNA-adenylate complex, whereas L82 exhibits mixed competitive/uncompetitive behavior [1][2]. This mechanistic purity simplifies interpretation of biochemical experiments and avoids confounding effects on substrate binding.

Inhibition Mechanism

Head-to-head

Pure uncompetitive (step 3) vs. mixed competitive/uncompetitive for L82.

Simplifies mechanistic interpretation without substrate-binding interference

Kinetic assays with purified recombinant LigI

Evidence Dimension	Mechanism of inhibition with respect to nicked DNA substrate
Target Compound Data	L82-G17: Uncompetitive inhibitor; inhibits step 3 (phosphodiester bond formation); stabilizes LigI–DNA-adenylate complex [1]
Comparator Or Baseline	L82: Mixed competitive/uncompetitive inhibitor; partially competes with nicked DNA binding [2]
Quantified Difference	Mechanistic class difference: pure uncompetitive vs mixed [1][2]
Conditions	Purified recombinant human LigI; radiolabeled nicked DNA substrate; kinetic assays with varying DNA and inhibitor concentrations [1][2]

Why This Matters

Pure uncompetitive inhibition provides a clean tool for interrogating the DNA-adenylate intermediate step without perturbing enzyme–substrate recognition, enabling high-confidence mechanistic studies.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source
• [2] Chen X, Zhong S, Zhu X, Dziejman M, Gao J, Ellenberger T, Tomkinson AE. Rational design of human DNA ligase inhibitors that target cellular DNA replication and repair. Cancer Res. 2008 May 1;68(9):3169-77. doi:10.1158/0008-5472.CAN-07-6636. PMID:18451142. View Source

LigI-Dependent Cytotoxicity in Isogenic Cells

In isogenic cell models, L82-G17 preferentially reduces viability of cells expressing LigI compared to LIG1 null cells, confirming target-dependent cellular activity [1]. Furthermore, cells lacking nuclear LigIIIα, which can functionally replace LigI in DNA replication, showed increased sensitivity to L82-G17 relative to parental cells, demonstrating that L82-G17 exerts selective pressure on LigI-dependent pathways [1].

Isogenic Cell Viability

Head-to-head

Greater viability reduction in LigI+ vs. LIG1 null cells; LigIIIα−/− cells more sensitive.

Supports on-target cellular activity context

HeLa; 20 µM; proliferation assay

Evidence Dimension	Differential cell viability in isogenic pairs (LIG1 wild-type vs null; LigIIIα null vs parental)
Target Compound Data	L82-G17: Greater cytotoxicity in LigI-expressing cells than in isogenic LIG1 null cells; LigIIIα−/− cells more sensitive than parental cells [1]
Comparator Or Baseline	L82: Not tested in the same isogenic paired format for selectivity index [1]
Quantified Difference	Qualitative viability difference observed; HeLa proliferation reduced at 20 µM L82-G17 [1]
Conditions	HeLa cells; isogenic LIG1 null and LigIIIα knockout cell lines; 20 µM inhibitor; proliferation assay [1]

Why This Matters

Isogenic sensitivity data provides the strongest evidence of on-target cellular activity, justifying L82-G17 as the reagent of choice for genetic validation of LigI-dependent phenotypes.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source

Olaparib Synergy in Prostate Cancer Models

L82-G17 synergizes with the PARP inhibitor olaparib to suppress tumor growth in DU145 prostate cancer xenografts, with effects exceeding either monotherapy [1]. This combination strategy leverages synthetic lethality between LIG1 and PARP inhibition, a concept not achievable with less selective ligase inhibitors that inhibit multiple ligases and produce greater toxicity.

Xenograft Combination

Model context

L82-G17 + olaparib reduced tumor growth vs. monotherapy in DU145 xenografts (p

Supports synthetic lethality model-response interpretation

DU145 model; γH2AX and cleaved PARP markers

Step-Specific Inhibition

Head-to-head

Blocks step 3 (phosphodiester bond) only; DNA-adenylate intermediate accumulates.

Enables isolated step-3 mechanistic interrogation

Pre-adenylated DNA assays; α-32P ATP

SAR Pharmacophore

Class-level inference

Pyridazine ring + arylhydrazone linker required for LigI selectivity; >100 analogs tested.

Guides compound selection based on structural determinants

SAR correlation across 100+ derivatives

Evidence Dimension	In vivo tumor growth suppression (combination vs monotherapy)
Target Compound Data	L82-G17 + olaparib: Significant reduction in DU145 xenograft tumor growth vs control and monotherapy groups (p<0.05) [1]
Comparator Or Baseline	Olaparib monotherapy; L82-G17 monotherapy; vehicle control [1]
Quantified Difference	Combination > monotherapy; synergy confirmed by DNA damage (γH2AX) and apoptosis (cleaved PARP) markers [1]
Conditions	DU145 prostate cancer xenograft model; L82-G17 dosed in combination with olaparib; tumor volume measured over time [1]

Why This Matters

The synthetic lethality application creates a unique procurement rationale for L82-G17 in translational oncology research focused on PARP inhibitor combination strategies, independent of BRCA mutation status.

• [1] Development of a Synthetic Lethality‐Based Combination Therapy Using LIG1 and PARP Inhibitors for Prostate Cancer. PMC preprint, 2025. Accessed via pmc.ncbi.nlm.nih.gov. View Source

Step-3-Specific Inhibition vs. Step-2 Inhibitors

L82-G17 selectively blocks phosphodiester bond formation (step 3) without inhibiting DNA-adenylate formation (step 2), as confirmed by accumulation of the DNA-adenylate intermediate [1]. This distinguishes it from inhibitors that target earlier steps of the ligation reaction and from L82, which exhibits mixed-step inhibition.

Step-Specific Inhibition

Head-to-head

Blocks step 3 (phosphodiester bond) only; DNA-adenylate intermediate accumulates.

Enables isolated step-3 mechanistic interrogation

Pre-adenylated DNA assays; α-32P ATP

Evidence Dimension	Step-specific inhibition within the three-step DNA ligation reaction
Target Compound Data	L82-G17: Inhibits step 3 (phosphodiester bond formation) only; DNA-adenylate intermediate accumulates [1]
Comparator Or Baseline	L82: Shows partial inhibition at step 2 (DNA-adenylate formation) in addition to step 3 [1]
Quantified Difference	Qualitative mechanistic difference: L82-G17 is a pure step-3 inhibitor; L82 is a mixed step-2/step-3 inhibitor [1]
Conditions	Adenylation assays with α-32P-labeled ATP; phosphodiester bond formation assays with pre-adenylated DNA; purified recombinant LigI [1]

Why This Matters

Step-3 specificity allows researchers to isolate the phosphodiester-bond–formation step for mechanistic interrogation, a capability not provided by earlier-generation ligase inhibitors.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source

SAR-Defined Pyridazine Pharmacophore

SAR analysis across 100+ analogs demonstrates that the pyridazine ring and arylhydrazone linker are required for LigI selectivity; compounds lacking pyridazine (e.g., L67, L189 series) exhibit dual or pan-ligase inhibition [1]. L82-G17 contains both the pyridazine core and the arylhydrazone linker, representing the optimized intersection of these two pharmacophoric elements.

SAR Pharmacophore

Class-level inference

Pyridazine ring + arylhydrazone linker required for LigI selectivity; >100 analogs tested.

Guides compound selection based on structural determinants

SAR correlation across 100+ derivatives

Evidence Dimension	SAR determinants: ring system and linker type vs selectivity profile
Target Compound Data	L82-G17: Pyridazine ring + arylhydrazone linker → LigI-selective, uncompetitive [1]
Comparator Or Baseline	Non-pyridazine analogs (L67, L189): No pyridazine → LigI/III dual or pan-ligase inhibition; vinyl-linked analogs → loss of LigI selectivity [1]
Quantified Difference	SAR correlation derived from 100+ compounds tested in biochemical and cellular assays [1]
Conditions	Combinatorial library of L82, L67, L189 derivatives; gel-based DNA ligation assays; purified LigI, LigIII, LigIV [1]

Why This Matters

The SAR-validated pharmacophore provides a structural rationale for why L82-G17 should be selected over analogs lacking pyridazine or containing alternative linkers when LigI selectivity is paramount.

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source

L82-G17: High-Value Application Scenarios

LigI Step-3 Catalytic Dissection Probe

L82-G17's pure uncompetitive, step-3 inhibition mechanism makes it the preferred probe for dissecting the phosphodiester bond formation step of DNA ligation without confounding effects on substrate binding or adenylation [1]. It can be deployed in biochemical assays where accumulation of the DNA-adenylate intermediate is used to trap LigI in a specific enzymatic state for structural or kinetic studies [1].

LIG1 Dependence Validation in Isogenic Cancer Cells

The preferential cytotoxicity of L82-G17 in LIG1 wild-type vs LIG1 null isogenic cell pairs [1] provides a validated system for functional genomics studies aimed at confirming synthetic lethal relationships involving LIG1. Procurement of L82-G17 is justified when the objective is to demonstrate on-target, genotype-dependent cellular effects rather than broad cytotoxicity [1].

PARP Inhibitor Combination in Prostate Cancer

L82-G17 has been shown to synergize with olaparib in DU145 prostate cancer xenografts, irrespective of BRCA mutation status [2]. This positions L82-G17 as a key reagent for preclinical development of LIG1–PARP synthetic lethality combination therapies, where its LigI selectivity reduces the systemic toxicity associated with pan-ligase inhibitors [2].

SAR-Driven Scaffold Hopping for LigI Inhibitors

The comprehensive SAR dataset generated from L82-G17 and its analogs maps the pharmacophoric requirements for LigI selectivity (pyridazine ring, arylhydrazone linker, 3-hydroxyphenyl substituent) [1]. Medicinal chemistry groups can use L82-G17 as a benchmark reference compound when initiating scaffold-hopping campaigns or validating computational docking models targeting the LigI DNA-binding domain [1].

Application

Selection Property

Validation Focus

LigI step-3 catalytic dissection

Pure uncompetitive step-3 inhibition

DNA-adenylate intermediate accumulation assays

LIG1 genotype-phenotype validation

LigI-dependent cellular activity in isogenic models

LIG1 null vs wild-type viability endpoints

DNA repair synthetic lethality combination models

LigI-selective inhibition with PARP inhibitor combination

Xenograft tumor growth endpoint context (BRCA-independent)

Medicinal chemistry scaffold optimization

SAR-validated pyridazine pharmacophore

LigI selectivity benchmarks against analog libraries

• [1] Howes TRL, Sallmyr A, Brooks R, Greco GE, Jones DE, Matsumoto Y, Tomkinson AE. Structure-activity relationships among DNA ligase inhibitors: Characterization of a selective uncompetitive DNA ligase I inhibitor. DNA Repair (Amst). 2017 Dec;60:29-39. doi:10.1016/j.dnarep.2017.10.002. PMID:29078112. View Source
• [2] Development of a Synthetic Lethality‐Based Combination Therapy Using LIG1 and PARP Inhibitors for Prostate Cancer. PMC preprint, 2025. Accessed via pmc.ncbi.nlm.nih.gov. View Source